Tert-butyl 3-[(piperidin-4-yl)methoxy]pyrrolidine-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl 3-(piperidin-4-ylmethoxy)pyrrolidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C15H28N2O3.ClH/c1-15(2,3)20-14(18)17-9-6-13(10-17)19-11-12-4-7-16-8-5-12;/h12-13,16H,4-11H2,1-3H3;1H
• InChI Key: NMVQYAHFQAXCFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OCC2CCNCC2.Cl
• Molecular Formula: C15H29ClN2O3
• Molecular Weight: 320.85 g/mol

Description

Tert-butyl 3-[(piperidin-4-yl)methoxy]pyrrolidine-1-carboxylate hydrochloride is a chemical compound with the CAS Number: 2044713-78-0. It has a molecular weight of 320.86 and its molecular formula is C15H29ClN2O3. It is typically available in powder form.

Physical And Chemical Properties Analysis

This compound is a powder. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not specified in the search results.

Scientific Research Applications

Synthesis and Anti-inflammatory Activities

A study by Ikuta et al. (1987) discussed the synthesis of a series of 3-(3,5-di-tert-butyl-4-hydroxybenzylidene)pyrrolidin-2-ones, which were evaluated as potential anti-inflammatory and analgesic agents. These compounds showed dual inhibitory activity and possessed equipotent anti-inflammatory activities to indomethacin, with reduced ulcerogenic effects. One of the compounds was found to have a wider safety margin than indomethacin or piroxicam and was selected for detailed evaluation as a candidate drug for clinical application (Ikuta et al., 1987).

Key Intermediate in Drug Synthesis

Wang et al. (2015) described the synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, a drug used for certain types of cancer. The synthesis involved acylation, sulfonation, and substitution, with a total yield of 20.2% (Wang et al., 2015).

Reactions with Singlet Oxygen

Wasserman et al. (2004) investigated the reactions of the tert-butyl ester of 3-methoxy-2-pyrrole carboxylic acid with singlet oxygen, leading to the formation of 5-substituted pyrroles, which serve as precursors to prodigiosin and its analogues (Wasserman et al., 2004).

Biological Activities of Derivatives

Nie et al. (2020) focused on the chemical modification and analgesic activity of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide. This study enriched the structural types of urea-based TRPV1 antagonists and discovered new analogs with improved pharmacological and tolerability profiles compared to the lead compound (Nie et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, or respiratory irritation. The specific hazard statements and precautionary statements are not provided in the search results.